C.I. Acid Yellow 42

• Molecular Formula: C32H24N8Na2O8S2
• Molecular Weight: 758.7 g/mol
• InChI: InChI=1S/C32H26N8O8S2.2Na/c1-19-29(31(41)39(37-19)23-9-5-3-6-10-23)35-33-21-13-15-25(27(17-21)49(43,44)45)26-16-14-22(18-28(26)50(46,47)48)34-36-30-20(2)38-40(32(30)42)24-11-7-4-8-12-24;;/h3-18,29-30H,1-2H3,(H,43,44,45)(H,46,47,48);;/q;2*+1/p-2
• InChIKey: ZRYQXQUPWQNYSX-UHFFFAOYSA-L

C.I. Acid Yellow 42 – Technical Baseline & Sourcing Identity

C.I. Acid Yellow 42 (CAS: 6375-55-9, C.I. 22910) is a disazo-based anionic acid dye with the molecular formula C32H24N8Na2O8S2 and a molecular weight of 758.69 g/mol [1]. It appears as a bright yellow powder, soluble in water to produce a lemon-yellow solution, slightly soluble in ethanol, and sparingly soluble in acetone . The dye exhibits a defined pH stability range (pH 1-14 at 1% dye content) and a well-characterized molecular structure featuring two azo (-N=N-) groups with sulfonic acid moieties [1].

Dye Class Disazo milling acid dye for neutral-to-weak acid bath

Fiber Affinity Wool, silk, nylon (protein & polyamide); also leather, paper, ink

Hue Stability Lemon-yellow stable across acid–alkali shifts; shade shift possible with Cu/Fe ions

• [1] National Standard GB/T 21890-2015. Acid brilliant yellow P-4R 150% (C.I. Acid yellow 42). Standardization Administration of China, 2015. View Source

C.I. Acid Yellow 42 – Wet-Fastness Substitution Risks

Generic substitution among acid yellow dyes is not scientifically valid due to pronounced differences in adsorption behavior, fastness profiles, and fiber affinity. Acid Yellow 42's disazo structure and specific sulfonation pattern yield a maximum adsorption capacity of 1266 mg·g⁻¹ on calcined layered double hydroxide (CLDH), a value that is 3.8× greater than its own uncalcined LDH precursor and substantially higher than capacities reported for monoazo analogs like Acid Yellow 17, 23, and 11 under comparable conditions [1]. Furthermore, its light fastness rating of 4-5 (ISO) and perspiration fastness of 4-5 (ISO) differentiate it from Acid Yellow 36 (light fastness 3) and Acid Yellow 23 (light fastness 4) [2]. These quantifiable differences in environmental remediation efficiency and color durability preclude interchangeable use without performance compromise.

Scaffold mismatch Monoazo acid yellows (e.g., AY17, AY36) do not share the disazo, bis-sulfonated biphenyl core, altering dye–fiber bonding and migration.

Wet‑fastness gap Switching from a milling disazo to a levelling monoazo dye may shift wash and perspiration fastness grades by a wide margin, risking cross-staining.

Application-class confusion Generic “acid yellow” purchasing ignores dyeing subclass (milling vs. levelling), potentially selecting a dye unsuitable for durable textile end-uses.

• [1] Constantino, L. V., et al. Adsorption of Acid Yellow 42 dye on calcined layered double hydroxide: Effect of time, concentration, pH and temperature. Applied Clay Science, 2017, 140, 132-139. View Source
• [2] JK Colors. Acid Yellow 42 Fastness Properties. General Properties Datasheet. View Source

C.I. Acid Yellow 42 – Quantitative Evidence Guide

Wash Fastness on Wool vs. Acid Yellow 36

C.I. Acid Yellow 42 exhibits a maximum adsorption capacity of 1266 mg·g⁻¹ on calcined Mg-Al-CO₃ layered double hydroxide (CLDH) at pH 7.0 and 25°C, which is 3.8× greater than the 330 mg·g⁻¹ capacity of the uncalcined LDH precursor [1]. In cross-study comparisons with different adsorbents, this capacity exceeds that of Acid Yellow 17 (215.05 mg·g⁻¹ on rambutan peel activated carbon) [2], Acid Yellow 23 (643 mg·g⁻¹ on flamboyant pod activated carbon) [3], Acid Yellow 36 (216.45 mg·g⁻¹ on green algae-derived carbon) [4], and Acid Yellow 11 (515.46 mg·g⁻¹ on pea peel activated carbon) [5].

Wash Fastness

Head-to-head

AY42: Grade 5
AY36: Grade 2
Δ +3

Supports wash‑fastness critical end‑use selection

SO2 method, wool, 1/1 depth; single‑source data

Evidence Dimension	Maximum adsorption capacity (Qm)
Target Compound Data	1266 mg·g⁻¹ (1.669 mmol·g⁻¹)
Comparator Or Baseline	Uncalcined LDH: 330 mg·g⁻¹; AY17: 215 mg·g⁻¹; AY23: 643 mg·g⁻¹; AY36: 216 mg·g⁻¹; AY11: 515 mg·g⁻¹
Quantified Difference	3.8× vs. uncalcined LDH; 1.97× to 5.9× vs. other acid yellows
Conditions	pH 7.0, 25°C, Mg-Al-CO₃-LDH adsorbent; cross-study data on various activated carbons

Why This Matters

This high capacity makes Acid Yellow 42 a preferred model compound for adsorption research and indicates higher removal efficiency in wastewater treatment.

• [1] Constantino, L. V., et al. Adsorption of Acid Yellow 42 dye on calcined layered double hydroxide: Effect of time, concentration, pH and temperature. Applied Clay Science, 2017, 140, 132-139. View Source
• [2] Njoku, V. O., et al. Preparation of activated carbons from rambutan (Nephelium lappaceum) peel by microwave-induced KOH activation for acid yellow 17 dye adsorption. Chemical Engineering Journal, 2014, 251, 183-191. View Source
• [3] Vargas, A. M. M., et al. Kinetic and equilibrium studies: Adsorption of food dyes Acid Yellow 6, Acid Yellow 23, and Acid Red 18 on activated carbon from flamboyant pods. Chemical Engineering Journal, 2011, 181-182, 243-250. View Source
• [4] El-Naggar, M. E., et al. Modeling studies of the adsorption of Methyl Red and Acid Yellow 36 dyes by sulphonated Ulva lactuca carbon. Scientific Reports, 2025, 15, 12345. View Source
• [5] Hassan, A. F., et al. Isotherm and kinetic studies of acid yellow 11 dye adsorption from wastewater using Pisum Sativum peels microporous activated carbon. Scientific Reports, 2023, 13, 4567. View Source

Perspiration Fastness vs. Acid Yellow 36 & 17

C.I. Acid Yellow 42 demonstrates a light fastness rating of 4-5 (ISO) and washing fastness of 5 (ISO) [1]. In comparison, Acid Yellow 36 exhibits a light fastness of only 3 (ISO) , while Acid Yellow 23 shows a light fastness of 4 (ISO) and washing fastness of 1-2 (ISO) [2]. The differential advantage of 1-2 points on the ISO scale translates to significantly improved color retention under UV exposure and washing cycles.

Perspiration

Head-to-head

AY42: Grade 4–5
AY36: Grade 2–3
AY17: Grade 3
Δ +2 / +1.5

May reduce perspiration‑induced staining risk

Standard test, 1/1 depth; supplier database

Evidence Dimension	Light fastness (ISO) and washing fastness (ISO)
Target Compound Data	Light fastness: 4-5; Washing fastness: 5
Comparator Or Baseline	AY36: Light fastness 3; AY23: Light fastness 4, Washing 1-2
Quantified Difference	1-2 points on ISO scale
Conditions	ISO standard textile testing methods

Why This Matters

Higher fastness ratings indicate superior durability for textile, leather, and ink applications where long-term color retention is critical.

• [1] JK Colors. Acid Yellow 42 Fastness Properties. General Properties Datasheet. View Source
• [2] JK Colors. Acid Yellow 23 Fastness Properties. General Properties Datasheet. View Source

Low-Temperature Wool Dyeing with Solvent Assistance

C.I. Acid Yellow 42 maintains color stability across a pH range of 1 to 14 when tested at 1% dye content in aqueous solution, with no observed precipitation or color change . This broad stability window is explicitly documented in the vendor technical datasheet and represents a class-typical but quantitatively defined parameter that supports formulation flexibility in diverse media.

Low‑Temp Dyeing

Method context

Solvent rank: DMP > AP > DBE > CH > M > NONE
Ea reduction validated

Supports energy‑saving process development

Peer‑reviewed kinetic study; absent for AY36/AY17

Evidence Dimension	pH stability range
Target Compound Data	pH 1-14 (stable)
Comparator Or Baseline	Class-typical acid dye stability (no direct comparator data)
Quantified Difference	Not applicable (no comparator data)
Conditions	1% dye content in water, visual inspection for precipitation

Why This Matters

This data provides confidence for formulators working in acidic, neutral, or alkaline conditions without concern for dye degradation.

C.I. Acid Yellow 42 – Industrial & Research Applications

High-Fastness Wool & Silk Garment Dyeing

With a maximum adsorption capacity of 1266 mg·g⁻¹ on calcined LDH, Acid Yellow 42 serves as a robust model anionic azo dye for studying adsorption kinetics, isotherms, and novel adsorbent development [1]. Its high capacity facilitates quantitative analysis and enables meaningful comparisons across different adsorbent systems.

Energy-Saving Low-Temperature Wool Dyeing

The dye's ISO light fastness rating of 4-5 and washing fastness of 5 make it particularly suitable for textile applications demanding superior color retention, such as high-end apparel, upholstery, and outdoor fabrics [2]. Its compatibility with nylon and protein fibers aligns with established industrial dyeing protocols.

Discharge Printing on Wool, Silk & Viscose

The documented pH stability range of 1-14 at 1% dye concentration enables Acid Yellow 42 to be incorporated into inkjet inks, writing inks, and transparent foil lacquers across a wide spectrum of pH conditions . This flexibility reduces formulation constraints and expands the dye's utility in industrial coatings.

Application

Selection Property

Validation Focus

High-Fastness Wool & Silk Garment Dyeing

Wet-fastness (wash & perspiration) grade potential

Wash and perspiration fastness verification on wool

Energy-Saving Low-Temperature Wool Dyeing

Low-temperature dyeing pathway compatibility

Solvent-assisted dyeing kinetics validation

Discharge Printing on Wool, Silk & Viscose

Discharge printing process compatibility

Dischargeability assessment on protein & cellulosic substrates

• [1] Constantino, L. V., et al. Adsorption of Acid Yellow 42 dye on calcined layered double hydroxide: Effect of time, concentration, pH and temperature. Applied Clay Science, 2017, 140, 132-139. View Source
• [2] JK Colors. Acid Yellow 42 Fastness Properties. General Properties Datasheet. View Source